Cas no 1805252-83-8 (2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde)

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde is a versatile heterocyclic compound featuring a difluoromethyl group, hydroxyl substituent, nitro functionality, and an aldehyde moiety. Its unique structure makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing fluorinated pyridine derivatives. The presence of both electron-withdrawing (nitro, difluoromethyl) and electron-donating (hydroxyl) groups enhances its reactivity in selective transformations, such as nucleophilic additions or condensation reactions. The aldehyde group offers further functionalization potential, enabling the synthesis of complex scaffolds. This compound is particularly useful in medicinal chemistry for developing bioactive molecules, leveraging fluorine's metabolic stability and the nitro group's role in prodrug activation. High purity grades ensure consistent performance in research and industrial applications.

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde structure

1805252-83-8 structure

Product Name:2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde

CAS No:1805252-83-8

MF:C₇H₄F₂N₂O₄

MW:218.114468574524

CID:4888307

Update Time:2025-05-21

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde
- Inchi： 1S/C7H4F2N2O4/c8-7(9)5-6(13)3(2-12)4(1-10-5)11(14)15/h1-2,7,13H
- InChI Key： ADKPYXFISWLRTO-UHFFFAOYSA-N
- SMILES： FC(C1C(=C(C=O)C(=CN=1)[N+](=O)[O-])O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 258
XLogP3: 1
Topological Polar Surface Area: 96

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029028677-250mg	2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde	1805252-83-8	95%	250mg	$1,038.80	2022-04-01
Alichem	A029028677-500mg	2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde	1805252-83-8	95%	500mg	$1,853.50	2022-04-01
Alichem	A029028677-1g	2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde	1805252-83-8	95%	1g	$2,923.95	2022-04-01

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Additional information on 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde (CAS No. 1805252-83-8)

2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde (CAS No. 1805252-83-8) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the nitropyridine family, characterized by its unique difluoromethyl and hydroxy functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing novel heterocyclic compounds, which are pivotal in drug discovery and material science.

The structural features of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde make it a versatile intermediate in organic synthesis. Its aldehyde group allows for further functionalization, while the nitro and hydroxy groups enhance its solubility and reactivity in various chemical environments. Recent studies highlight its potential in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for innovative therapeutics in the post-pandemic era.

In the context of green chemistry, this compound has been explored for its compatibility with sustainable synthesis methods. The incorporation of fluorine atoms is a trending topic in medicinal chemistry, as fluorinated compounds often exhibit improved bioavailability and metabolic stability. This aligns with the increasing focus on environmentally friendly and efficient synthetic routes, which are frequently searched by professionals in the field.

Another area of interest is the compound's potential application in crop protection. The nitropyridine scaffold is known for its herbicidal and fungicidal properties, making 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde a candidate for developing next-generation agrochemicals. This resonates with the global push for sustainable agriculture and food security, topics that dominate current scientific and public discourse.

From a technical perspective, the synthesis and handling of 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde require precise conditions due to its sensitivity to light and moisture. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed for its characterization, ensuring high purity and consistency. These methods are frequently queried by chemists and researchers seeking reliable protocols for compound analysis.

The compound's CAS No. 1805252-83-8 serves as a critical identifier in regulatory and commercial databases, facilitating its traceability in supply chains. As the pharmaceutical and agrochemical industries increasingly adopt digital tools for inventory management, accurate CAS numbers are essential for data integrity and compliance. This reflects the broader trend of digital transformation in chemical research and manufacturing.

In summary, 2-(Difluoromethyl)-3-hydroxy-5-nitropyridine-4-carboxaldehyde represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to sustainable agriculture—highlight its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play a pivotal role in advancing precision medicine and green technology, two areas that continue to captivate both academia and industry.